Cas no 1566273-42-4 (5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1566273-42-4
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 6032213
• PubChem ID: 104672246
• Update Time: 2025-11-05

5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119735
• 1566273-42-4

• Inchi： 1S/C9H8N4O3/c1-4-3-6(5(2)12-11-4)8-10-7(9(14)15)13-16-8/h3H,1-2H3,(H,14,15)
• InChI Key： HBPAQGXYZQKVIY-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C)N=NC=2C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 220.05964013g/mol
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(3,6-Dimethylpyridazin-4-yl)-1,2,4-Oxadiazole-3-carboxylic Acid: A Comprehensive Overview

The compound 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid, with the CAS number 1566273-42-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and material science. The structure of this molecule is characterized by a pyridazine ring fused with an oxadiazole moiety, along with a carboxylic acid group and methyl substituents. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid in the development of new therapeutic agents. The presence of the oxadiazole ring is particularly notable due to its ability to act as a bioisostere for other heterocycles, such as thiazoles or imidazoles. This property makes it a valuable component in the design of drugs targeting various disease states, including cancer and inflammation. For instance, researchers have explored the potential of this compound as a modulator of protein kinases, which are critical players in cellular signaling pathways.

The synthesis of 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridazine derivative. This is followed by a coupling reaction to introduce the oxadiazole ring and subsequent functionalization to attach the carboxylic acid group. The methyl substituents on the pyridazine ring are introduced through alkylation or substitution reactions. The overall synthesis pathway is designed to maximize yield and purity while maintaining the integrity of the sensitive functional groups.

In terms of biological activity, this compound has shown promising results in preliminary assays. For example, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways associated with neurodegenerative diseases. Additionally, its anti-inflammatory properties have been investigated in vitro models, suggesting potential applications in treating conditions such as arthritis or allergic reactions. These findings underscore the importance of further research into the pharmacokinetics and toxicity profiles of this compound.

The structural versatility of 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to explorations in catalysis and sensor technology. For instance, researchers have reported its use as a ligand in transition metal-catalyzed reactions for organic synthesis. Furthermore, its electronic properties make it a potential candidate for organic electronics applications.

In conclusion, 5-(3,6-dimethylpyridazin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid, CAS number 1566273-42-4, represents a compelling example of how modern synthetic chemistry can yield molecules with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug discovery and materials science.